Cas no 82083-69-0 ((3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one)

(3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one structure
82083-69-0 structure
Product name:(3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
CAS No:82083-69-0
MF:C20H18N2O3
MW:334.368525028229
CID:987413
PubChem ID:5384829

(3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one Chemical and Physical Properties

Names and Identifiers

    • (3E)-3-[(3,4-dimethoxyphenyl)methylidene]-2,3-dihydropyrrolo[2,1-b]quinazolin-9(1H)-one
    • (3E)-3-[(3,4-dimethoxyphenyl)methylidene]-1,2-dihydropyrrolo[2,1-b]quinazolin-9-one
    • SR-01000317588-1
    • SCHEMBL21992755
    • AKOS000533488
    • DTXSID40419596
    • HMS2824C13
    • SR-01000317588
    • NSC366383
    • 3-(3,4-Dimethoxy-benzylidene)-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one
    • MLS001212144
    • SMR000515840
    • NSC-366383
    • 82083-69-0
    • CHEMBL1405593
    • Inchi: InChI=1S/C20H18N2O3/c1-24-17-8-7-13(12-18(17)25-2)11-14-9-10-22-19(14)21-16-6-4-3-5-15(16)20(22)23/h3-8,11-12H,9-10H2,1-2H3/b14-11+
    • InChI Key: YCBUZDBGGVGQAY-SDNWHVSQSA-N
    • SMILES: COC1=C(C=C(C=C1)C=C2CCN3C2=NC4=CC=CC=C4C3=O)OC

Computed Properties

  • Exact Mass: 334.13174244g/mol
  • Monoisotopic Mass: 334.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 51.1Ų

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